Cas no 2228729-55-1 (3-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-4-yl-2,2-dimethylpropanoic acid)

• Product Name: 3-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-4-yl-2,2-dimethylpropanoic acid
• CAS No: 2228729-55-1
• MF: C₁₁H₁₆N₂O₄
• MW: 240.255743026733
• CID: 5807783
• PubChem ID: 165670685
• Update Time: 2025-10-28

3-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-4-yl-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-4-yl-2,2-dimethylpropanoic acid
• 3-[3-(methoxycarbonyl)-1-methyl-1H-pyrazol-4-yl]-2,2-dimethylpropanoic acid
• 2228729-55-1
• EN300-1739278

• Inchi： 1S/C11H16N2O4/c1-11(2,10(15)16)5-7-6-13(3)12-8(7)9(14)17-4/h6H,5H2,1-4H3,(H,15,16)
• InChI Key： FWHRITPODOGOST-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)CC1=CN(C)N=C1C(=O)OC)=O

Computed Properties

• Exact Mass: 240.11100700g/mol
• Monoisotopic Mass: 240.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 81.4Ų

Additional information on 3-3-(methoxycarbonyl)-1-methyl-1H-pyrazol-4-yl-2,2-dimethylpropanoic acid

3-3-(Methoxycarbonyl)-1-methyl-1H-pyrazol-4-yl-2,2-dimethylpropanoic Acid: A Comprehensive Overview

3-3-(Methoxycarbonyl)-1-methyl-1H-pyrazol-4-yl-2,2-dimethylpropanoic acid, identified by the CAS registry number 2228729-55-1, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazole derivatives, which have garnered substantial attention due to their diverse biological activities and structural versatility. The molecule's structure incorporates a pyrazole ring substituted with a methoxycarbonyl group and a methyl group, along with a 2,2-dimethylpropanoic acid moiety. This combination of functional groups renders the compound highly reactive and amenable to further chemical modifications.

The synthesis of 3-3-(Methoxycarbonyl)-1-methyl-1H-pyrazol-4-yl-2,2-dimethylpropanoic acid involves a multi-step process that typically begins with the preparation of the pyrazole core. Recent advancements in synthetic methodologies have enabled chemists to optimize the reaction conditions, thereby improving the yield and purity of the final product. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of the pyrazole ring, reducing reaction times significantly while maintaining high product quality.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. Pyrazole derivatives are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. In recent studies, derivatives of 3-(methoxycarbonyl)-1-methylpyrazole have demonstrated potent inhibitory activity against key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. This has sparked interest in further exploring the compound's pharmacological properties and its potential as a lead molecule in drug discovery programs.

In addition to its pharmaceutical applications, 3-(methoxycarbonyl)-1-methylpyrazole derivatives have also found utility in agrochemicals. For example, certain analogs have been reported to exhibit strong pesticidal activity against a range of agricultural pests. This is attributed to their ability to disrupt key biochemical pathways in insects while showing minimal toxicity to non-target organisms. As global demand for sustainable pest control solutions grows, compounds like CAS No 2228729-55-1 are likely to play an increasingly important role in agricultural chemistry.

The structural versatility of 3-(methoxycarbonyl)-1-methylpyrazole also makes it an attractive candidate for materials science applications. Recent research has focused on incorporating this compound into polymer matrices to enhance their mechanical and thermal properties. The ability of the compound to form hydrogen bonds with polymer chains has been shown to significantly improve the tensile strength and heat resistance of resulting materials. Such advancements could pave the way for its use in high-performance polymers for aerospace and automotive industries.

From an environmental standpoint, understanding the degradation pathways of CAS No 2228729-55-1 is crucial for assessing its ecological impact. Studies have indicated that the compound undergoes rapid hydrolysis under alkaline conditions, leading to the formation of less toxic byproducts. This suggests that proper waste management practices can mitigate potential risks associated with its disposal. Furthermore, ongoing research aims to develop biodegradable versions of this compound to align with global sustainability goals.

In conclusion, 3-(methoxycarbonyl)-1-methylpyrazole, or CAS No 2228729-55-1, represents a versatile and multifunctional compound with wide-ranging applications across various scientific disciplines. Its unique chemical structure enables it to serve as a valuable building block in organic synthesis, while its diverse biological activities position it as a promising candidate for drug development and agrochemicals. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic and industrial fields.